4-fluoro-2-(4H-1,2,4-triazol-4-yl)phenol

• IUPAC Name: 4-fluoro-2-(1,2,4-triazol-4-yl)phenol
• InChI: InChI=1S/C8H6FN3O/c9-6-1-2-8(13)7(3-6)12-4-10-11-5-12/h1-5,13H
• InChI Key: KZKHODYKDRUGJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)N2C=NN=C2)O
• Molecular Formula: C8H6FN3O
• Molecular Weight: 179.15 g/mol
• CAS RN: 1784874-39-0

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of the requisite amines with sodium nitrite, followed by treatment with LiAlH4 to give hydrazines. Coordination polymers incorporating the 3,5-bis (1′,2′,4′-triazol-1′-yl) pyridine ligand have been synthesized by the solvothermal method.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by single X-ray crystal diffraction. Coordination polymers incorporating the 3,5-bis (1′,2′,4′-triazol-1′-yl) pyridine ligand have shown various topologies.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, coordination polymers have been synthesized under solvothermal conditions by the reaction of bis (4- (4 H -1,2,4-triazol-4-yl)phenyl)methane (L) and varied metal salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, “4-Fluoro-N-(4H-1,2,4-triazol-4-yl)benzamide” has a molecular weight of 206.18 and is a solid at room temperature.

Scientific Research Applications

Anticancer Activity

1,2,4-Triazole derivatives have been designed and synthesized for their potential anticancer properties. .

Antibacterial Agents

The 1,2,4-triazole core is a component in several antibacterial agents. .

Antifungal Applications

Triazole derivatives are well-known for their antifungal activity. .

Antiviral Agents

Some triazole-based compounds have emerged as effective antiviral agents. .

Antimigraine Medications

Triazoles are also found in medications aimed at treating migraines. .

Anxiolytic Effects

.

Antidepressant Properties

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Antitumoral Activity

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Safety and Hazards

The safety and hazards of similar compounds have been documented. For example, “4-Fluoro-N-(4H-1,2,4-triazol-4-yl)benzamide” has hazard statements H302-H315-H319-H335 and precautionary statements P261-P280-P301+P312-P302+P352-P305+P351+P338.

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazoles, have been known to exhibit anti-inflammatory properties .

Mode of Action

Based on the properties of similar compounds, it may interact with its targets to modulate their function, leading to changes in cellular processes .

Result of Action

Similar compounds have been shown to have anti-inflammatory effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-fluoro-2-(4H-1,2,4-triazol-4-yl)phenol . These factors could include pH, temperature, and the presence of other compounds.